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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper disposal of

Disperse Blue 85 (CAS No. 12222-83-2), a single azo dye. Adherence to these procedures is

essential for ensuring personnel safety and environmental compliance. Given the absence of a

specific Safety Data Sheet (SDS) in the readily available literature, these instructions are based

on established best practices for hazardous chemical waste management and data from

analogous disperse and azo dyes.

Disclaimer: Before handling or disposing of Disperse Blue 85, users must consult the

manufacturer-specific Safety Data Sheet (SDS) for complete and detailed safety and disposal

information. This guide is intended to supplement, not replace, the SDS.

Immediate Safety and Handling Precautions
Disperse Blue 85 is a dark blue powder that is insoluble in water.[1] Like many disperse and

azo dyes, it should be handled as a hazardous substance with the potential for skin irritation,

allergic skin reactions, and environmental toxicity.[2][3][4]

Personal Protective Equipment (PPE): All handling of Disperse Blue 85 must be conducted

while wearing appropriate PPE. This includes, but is not limited to, chemical-resistant gloves

(e.g., nitrile), safety goggles with side shields, and a lab coat.[5]
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Ventilation: Handle the powdered form of Disperse Blue 85 in a well-ventilated area or

under a chemical fume hood to minimize the risk of inhalation.[2]

Spill Management: In the event of a spill, avoid generating dust. Use a dry clean-up method,

such as gently sweeping or vacuuming with a HEPA-filtered vacuum. Place the spilled

material and any contaminated cleaning materials into a sealed, labeled container for

hazardous waste disposal.

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of Disperse Blue 85 is to treat it as hazardous

chemical waste. It must not be disposed of down the drain or in regular trash.[4][6]

Waste Identification and Segregation:

Isolate all waste containing Disperse Blue 85. This includes the pure compound,

contaminated personal protective equipment, weighing boats, filter paper, and any

solutions.

Do not mix Disperse Blue 85 waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan. Incompatible wastes

can react violently or release toxic gases. For instance, acids should be stored separately

from bases, and oxidizing agents from organic compounds.

Packaging and Labeling:

Use a dedicated, leak-proof container that is compatible with the chemical. For solid

waste, a securely sealed plastic bag or a wide-mouth plastic container is suitable. For

liquid waste, use a screw-cap bottle, preferably plastic.

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "Disperse Blue 85"

CAS Number: "12222-83-2"

The date when the waste was first added to the container.
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An indication of the hazards (e.g., "Irritant," "Skin Sensitizer," "Environmental Hazard").

Storage:

Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA).

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with all necessary information about the waste stream.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic

waste in your SAA.

Quantitative Data Summary
While specific quantitative data for Disperse Blue 85 is limited, the following table summarizes

key information and general limits for laboratory hazardous waste.
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Parameter Value/Guideline Source

CAS Number 12222-83-2 [1][7]

Molecular Formula C18H14ClN5O5 [1][7]

Molecular Weight 415.79 [1][7]

Physical State Dark blue powder [1]

Solubility in Water Insoluble [1]

Maximum Hazardous Waste

Accumulation
55 gallons General Lab Guideline

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kg (solid) General Lab Guideline

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Disperse Blue 85.
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Caption: Workflow for the safe disposal of Disperse Blue 85 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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